Cas no 1016807-38-7 (1-Isocyanato-2-methylcyclopropane)

• Product Name: 1-Isocyanato-2-methylcyclopropane
• CAS No: 1016807-38-7
• MF: C₅H₇NO
• MW: 97.1151812076569
• CID: 4567122
• PubChem ID: 24710691
• Update Time: 2025-06-08

1-Isocyanato-2-methylcyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-isocyanato-2-methylcyclopropane
• 1-Isocyanato-2-methylcyclopropane

• Inchi： 1S/C5H7NO/c1-4-2-5(4)6-3-7/h4-5H,2H2,1H3
• InChI Key： OKJCZRDSOBEFDY-UHFFFAOYSA-N
• SMILES： C1(N=C=O)CC1C

Computed Properties

• Exact Mass: 97.052764g/mol
• Monoisotopic Mass: 97.052764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 97.12g/mol
• XLogP3: 2
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-Isocyanato-2-methylcyclopropane

Professional Introduction to Compound with CAS No. 1016807-38-7 and Product Name: 1-Isocyanato-2-methylcyclopropane

1-Isocyanato-2-methylcyclopropane, identified by the Chemical Abstracts Service Number (CAS No.) 1016807-38-7, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of isocyanates, which are known for their versatile reactivity and utility in the synthesis of polymers, pharmaceuticals, and agrochemicals. The cyclopropane ring in its molecular structure introduces unique electronic and steric properties, making it a valuable intermediate in organic synthesis.

The structure of 1-Isocyanato-2-methylcyclopropane features a highly strained three-membered cyclopropane ring attached to a methyl group at the 2-position and an isocyanate functional group at the 1-position. This configuration imparts distinct chemical behavior, particularly in terms of reactivity towards nucleophiles and other reactive species. The isocyanate group (-NCO) is highly reactive and can undergo a variety of transformations, including condensation reactions with alcohols to form urethanes, reactions with amines to form carbamates, and polymerization to form polyurethanes.

In recent years, 1-Isocyanato-2-methylcyclopropane has been explored as a key intermediate in the development of novel pharmaceuticals. Its unique structural features make it an attractive candidate for the synthesis of biologically active molecules. For instance, researchers have leveraged its reactivity to develop new therapeutic agents targeting various diseases. The cyclopropane ring is known for its ability to enhance metabolic stability and bioavailability of drug candidates, making it a desirable structural motif in medicinal chemistry.

One of the most promising applications of 1-Isocyanato-2-methylcyclopropane is in the field of drug discovery. The compound has been utilized in the synthesis of novel heterocyclic compounds that exhibit significant pharmacological activity. For example, derivatives of this compound have shown potential as inhibitors of enzymes involved in inflammatory pathways, offering new avenues for treating chronic inflammatory diseases. Additionally, its incorporation into drug molecules has been shown to improve pharmacokinetic properties, such as solubility and membrane permeability.

The synthetic utility of 1-Isocyanato-2-methylcyclopropane extends beyond pharmaceuticals into the realm of materials science. The ability to polymerize this compound into polyurethanes has led to the development of advanced materials with tailored properties. These polyurethanes exhibit excellent mechanical strength, thermal stability, and chemical resistance, making them suitable for applications in coatings, adhesives, and elastomers. Furthermore, the incorporation of cyclopropane units into these polymers can enhance their biodegradability and environmental compatibility.

Recent advancements in synthetic methodologies have further expanded the applications of 1-Isocyanato-2-methylcyclopropane. Transition-metal-catalyzed reactions have enabled more efficient and selective transformations of this compound, allowing for the rapid construction of complex molecular architectures. These methods have been particularly useful in the preparation of novel drug candidates with improved efficacy and reduced side effects. Additionally, computational chemistry approaches have been employed to predict the reactivity and selectivity of this compound in various reaction conditions.

The pharmacological potential of derivatives derived from 1-Isocyanato-2-methylcyclopropane continues to be a subject of intense research. Studies have demonstrated that modifications to its molecular structure can significantly alter its biological activity. For instance, introducing functional groups such as hydroxyl or amine moieties can enhance binding affinity to target proteins or enzymes. These modifications have led to the discovery of new lead compounds with promising therapeutic profiles.

In conclusion,1-Isocyanato-2-methylcyclopropane (CAS No. 1016807-38-7) represents a versatile intermediate with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its chemical properties continues to grow,this compound promises to play an increasingly important role in the development of new materials and therapeutic agents.